3-cyclopentyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-(4-pyrimidin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C18H27N3O2/c22-17(11-6-14-4-1-2-5-14)21-15-7-9-16(10-8-15)23-18-19-12-3-13-20-18/h3,12-16H,1-2,4-11H2,(H,21,22)
• InChI Key: WNMXLLIGSBDBRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

3-cyclopentyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of amide compounds and has been found to have potential applications in the field of medicine.

Scientific Research Applications

Microwave-assisted Combinatorial Synthesis

The synthesis of new 3-pyrimidin-5-ylpropanamides via microwave-assisted, chemoselective reactions showcases the interest in pyrimidine derivatives for their potential applications in various fields, including medicinal chemistry. This method emphasizes operational simplicity and minimal environmental impact, highlighting the efficiency of microwave-assisted synthesis in producing structurally diverse compounds (Hao et al., 2009).

Multicomponent Reaction Synthesis

Another study illustrates the synthesis of 4-aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidine derivatives using a multicomponent reaction. This approach is notable for its novelty, utilizing cyanamide as a building block in a Biginelli-type reaction, suggesting the versatility of pyrimidine derivatives in synthesizing complex heterocyclic compounds (Hulme et al., 2008).

Biological Activities

Research on N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, which include pyrimidine derivatives, has demonstrated antimicrobial and anticancer activities. This indicates the potential of pyrimidine derivatives in developing new therapeutic agents (El-Sawy et al., 2013).

Antifungal, Antibacterial, and Antioxidant Activities

The extraction of secondary metabolites, including pyrimidine derivatives, from endophytic fungi, and their evaluation for antifungal, antibacterial, and antioxidant activities, underscore the natural occurrence and biological significance of these compounds. Such studies pave the way for the discovery of novel bioactive substances from natural sources (Xiao et al., 2014).

Herbicidal Activity

The design and synthesis of novel compounds containing pyrimidine and 1,3,4-thiadiazole rings, exhibiting selective herbicidal activity, demonstrate the agricultural applications of pyrimidine derivatives. This research signifies the potential of such compounds in developing new herbicides (Liu & Shi, 2014).